4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole

• IUPAC Name: 4-methyl-1-[[1-[[4-(trifluoromethyl)phenyl]methyl]azetidin-3-yl]methyl]pyrazole
• InChI: InChI=1S/C16H18F3N3/c1-12-6-20-22(7-12)11-14-9-21(10-14)8-13-2-4-15(5-3-13)16(17,18)19/h2-7,14H,8-11H2,1H3
• InChI Key: DYGCPAAZOZEPIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H18F3N3
• Molecular Weight: 309.33 g/mol

Description

The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms. Pyrazoles are known for their wide range of biological activities and are used in the development of various drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a trifluoromethylated phenyl group and an azetidine ring. The trifluoromethyl group (-CF3) is a common substituent in medicinal chemistry due to its ability to modify the physical, chemical, and biological properties of molecules.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many pyrazole derivatives exhibit biological activities such as antibacterial, antifungal, anti-inflammatory, and anticancer activities.

Future Directions

The future research directions would likely involve further exploration of the biological activities of this compound, potentially leading to the development of new drugs. The trifluoromethyl group, in particular, is of interest in drug development due to its impact on the pharmacokinetic properties of compounds.